2-Amino-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol

• IUPAC Name: 2-amino-5-methyl-7,8-dihydro-6H-quinolin-5-ol
• InChI: InChI=1S/C10H14N2O/c1-10(13)6-2-3-8-7(10)4-5-9(11)12-8/h4-5,13H,2-3,6H2,1H3,(H2,11,12)
• InChI Key: IKJHASCSTUSRFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2=C1C=CC(=N2)N)O
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• CAS RN: 1429914-14-6

Description

“2-Amino-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol” is a research chemical with the molecular formula C10H14N2O and a molecular weight of 178.23. It is also known as "5-Quinolinol, 2-amino-5,6,7,8-tetrahydro-5-methyl-".

Molecular Structure Analysis

The InChI code for “2-Amino-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol” is 1S/C10H14N2O/c1-10(13)6-2-3-8-7(10)4-5-9(11)12-8/h4-5,13H,2-3,6H2,1H3,(H2,11,12).

Scientific Research Applications

Antiproliferative Activity

The compound has been tested for its antiproliferative activity in non-cancer human dermal microvascular endothelial cells (HMEC-1) and cancer cells: human T-lymphocyte cells (CEM), human cervix carcinoma cells (HeLa), human dermal microvascular endothelial cells (HMEC-1), colorectal adenocarcinoma (HT-29), ovarian carcinoma (A2780), and biphasic mesothelioma (MSTO-211H). .

Cell Cycle Phases

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ROS Production

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Mitochondrial Damage

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Synthesis of Heterocyclic Compounds

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Biological Activities

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Synthesis routes and methods

Procedure details

To a solution of 2-(diphenylmethyleneamino)-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol (180 mg, 0.526 mmol) in THF (20 ml) was added aqueous hydrochloric acid (2.0 M, 1.00 ml, 2.0 mmol). After 20 minutes, the reaction mixture was partially concentrated under reduced pressure to a volume of approximately 2 mL. The mixture was diluted with ethyl acetate (30 mL), saturated aqueous sodium bicarbonate solution (15 mL), saturated aqueous sodium carbonate (10 mL), and brine (15 mL). The layers were separated and the aqueous layer was extracted with ethyl acetate (2×15 mL). The combined organics were dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel (0.5-10% methanol/dichloromethane linear gradient) to yield 2-amino-5-methyl-5,6,7,8-tetrahydroquinolin-5-ol. MS ESI calc'd. for C10H15N2O [M+H]+ 179. found 179. 1H NMR (500 MHz, CDCl3) δ 7.64 (d, J=8.5 Hz, 1H), 6.38 (d, J=8.5 Hz, 1H), 4.42 (s, 2H), 2.80-2.63 (m, 2H), 2.02-1.75 (m, 5H), 1.50 (s, 3H).